Cas no 1261910-87-5 (3-(5-Carboxy-2-fluorophenyl)isonicotinic acid)
1261910-87-5 structure
Product Name:3-(5-Carboxy-2-fluorophenyl)isonicotinic acid
CAS No:1261910-87-5
MF:C13H8FNO4
MW:261.205327033997
CID:2762917
PubChem ID:53223836
Update Time:2025-04-21
3-(5-Carboxy-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid, 95%
- MFCD18317915
- 3-(5-CARBOXY-2-FLUOROPHENYL)ISONICOTINIC ACID
- 1261910-87-5
- DTXSID00687890
- 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid
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- Inchi: 1S/C13H8FNO4/c14-11-2-1-7(12(16)17)5-9(11)10-6-15-4-3-8(10)13(18)19/h1-6H,(H,16,17)(H,18,19)
- InChI Key: TTXOVXPURCIMLZ-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1C1C=NC=CC=1C(=O)O
Computed Properties
- Exact Mass: 261.04373590Da
- Monoisotopic Mass: 261.04373590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 87.5Ų
3-(5-Carboxy-2-fluorophenyl)isonicotinic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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